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Compound of Interest

1-(2-Methylphenyl)-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B1351505

For Immediate Reference: Treat 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde as a
hazardous chemical waste. Disposal procedures are contingent upon local regulations and the
policies of your institution's Environmental Health & Safety (EHS) department. The absence of
a specific, comprehensive Safety Data Sheet (SDS) for this compound necessitates a
conservative approach, leveraging established best practices for analogous chemical
structures such as pyrazole derivatives and aromatic aldehydes.[1][2]

. Chemical Profile and Hazard Assessment

Due to its chemical structure, 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde should be
handled as a potentially hazardous substance. The primary hazards are associated with its
constituent chemical groups:

» Pyrazole Derivatives: This class of compounds exhibits diverse pharmacological activities
and, as such, should be handled with care.[1] Some pyrazoles are known to be harmful if
swallowed, toxic in contact with skin, and can cause serious eye damage and skin irritation.
[3][4] Contamination of water sources with pyrazole and its derivatives is an environmental
concern.[1]

» Aromatic Aldehydes: Aldehydes can be irritants and may have other toxicological effects. In-
lab disposal of aldehydes is generally discouraged for occupational and environmental
reasons.[5]
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Given these characteristics, this compound must be disposed of as hazardous chemical waste.
Under no circumstances should it be discharged down the drain or discarded in regular trash.

[1]

Quantitative Data Summary:

Property Value Reference
CAS Number 75815-74-6 [6][7]
Molecular Formula C11H10N20 [6]
Molecular Weight 186.21 g/mol [7]
Appearance White needles [6]

Melting Point 64-70 °C [6]

Storage Store at 0-8°C [6]

Il. Standard Disposal Protocol

The required method for the disposal of 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde is
through a licensed chemical waste disposal service.[2] This ensures that the compound is
managed in an environmentally safe and compliant manner.

Experimental Protocol for Waste Handling and Segregation:

e Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure
appropriate PPE is worn, including safety glasses, chemical-resistant gloves (e.g., nitrile),
and a lab coat.[2]

o Container Selection: Use a clean, non-reactive, and sealable container designated for
hazardous waste. The container must be in good condition and compatible with the
chemical.[1]

o Waste Segregation:
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o Solid Waste: Collect unused or expired solid 1-(2-Methylphenyl)-1H-pyrazole-4-
carbaldehyde in a clearly labeled, sealed container. Contaminated materials such as
weighing paper, pipette tips, and gloves that have come into direct contact with the solid
compound should also be placed in a designated solid chemical waste container.[2]

o Liquid Waste: Solutions containing 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde
must be collected in a separate, sealed, and clearly labeled container for liquid chemical
waste. Do not mix with other incompatible waste streams.[2] It is best practice to separate
halogenated and non-halogenated solvent waste where possible.[1]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde," and the
approximate concentration and quantity.[8] Include the date when waste accumulation
started.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area within the laboratory. This area should be secure and away from incompatible materials.

[8]
o Disposal of Empty Containers:
o Thoroughly empty all contents from the original container.

o The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be
collected and disposed of as hazardous liquid waste.[5]

o For highly toxic compounds, the first three rinses must be collected as hazardous waste.
[5] Given the potential hazards of pyrazole derivatives, a conservative approach of
collecting the first three rinses is recommended.

o After thorough rinsing and air-drying, the container may be disposed of according to
institutional guidelines for non-hazardous glass or plastic recycling.[5]

e Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste
pickup from the EHS department or the licensed waste disposal contractor.[1]

lll. Visualization of Disposal Workflow
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Disposal Workflow for 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde
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Caption: Disposal workflow for 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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